Cas no 3958-60-9 (1-(bromomethyl)-2-nitrobenzene)

• Product Name: 1-(bromomethyl)-2-nitrobenzene
• CAS No: 3958-60-9
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD00007184
• CID: 44614
• PubChem ID: 77569
• Update Time: 2025-04-18

1-(bromomethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Nitrobenzyl bromide
• alpha-Bromo-2-nitrotoluene
• 2-Nitrobenzyl bromide, (a-Bromo-2-nitrotoluene)
• O-Nitrobenzyl bromide
• 1-(Bromomethyl)-2-nitrobenzene
• Benzene, 1-(bromomethyl)-2-nitro-
• α-Bromo-2-nitrotoluene
• 1-Bromomethyl-2-nitrobenzene
• AKOS000476487
• 1-(Bromomethyl)-2-nitro-benzene
• o-Nitrobenayl bromide
• CHEMBL172430
• BP-12500
• F8881-5747
• W-106418
• NS00030619
• 3958-60-9
• 2-nitro benzyl bromide
• DTXSID80192699
• CS-W002026
• 2-nitro-benzyl bromide
• 2-bromomethyl-nitrobenzene
• o-nitrobenzylbromide
• 1-(Bromomethyl)-2-nitrobenzene;o-Nitrobenaylbromide
• Z56347373
• METHYL4-(1-HYDROXYIMINOETHYL)-5-METHYLISOXAZOLE-3-CARBOXYLATE
• FT-0613187
• CCRIS 7966
• CX1355
• Benzene, bromomethylnitro-
• 2-Nitrobenzyl bromide, 98%
• NSC-95415
• N0404
• EINECS 223-558-9
• NSC 95415
• InChI=1/C7H6BrNO2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H,5H
• 2-Nitrobenzylbromide
• AC-25716
• 1-Bromomethyl-2-nitro-benzene
• 1-(Bromomethyl)-2-nitrobenzene #
• a-Bromo-2-nitrotoluene
• NSC95415
• GS-3305
• MFCD00007184
• UPCMLD0ENAT5408169:001
• AM20040373
• ortho-nitrobenzylbromide
• EN300-10621
• 2-(Bromomethyl)nitrobenzene
• SCHEMBL70062
• A22364
• DB-016178
• STK498198
• 1-(Bromomethyl)-2-nitrobenzene; 2-Nitrobenzyl Bromide; NSC 95415; o-(Bromomethyl)nitrobenzene; o-Nitrobenzyl Bromide; alpha-Bromo-o-nitrotoluene
• 1-(bromomethyl)-2-nitrobenzene

• MDL： MFCD00007184
• Inchi： 1S/C7H6BrNO2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H,5H2
• InChI Key： HXBMIQJOSHZCFX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1[N+](=O)[O-]
• BRN： 638991

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.6841 (rough estimate)
• Melting Point: 45.0 to 48.0 deg-C
• Boiling Point: 275.2°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.6120 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 45.82000
• LogP: 3.01290

1-(bromomethyl)-2-nitrobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：4.8-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8